2-(Trifluoromethylthio)Benzylamine
Overview
Description
2-(Trifluoromethylthio)Benzylamine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the benzylamine family, which is known for its diverse range of biological activities.
Scientific Research Applications
Pharmacology
In pharmacology, 2-(Trifluoromethylthio)Benzylamine is utilized as a building block for the synthesis of various pharmaceutical compounds. Its trifluoromethylthio moiety is particularly valuable due to its potential to increase the metabolic stability and lipophilicity of therapeutic agents .
Material Science
This compound finds application in material science as a precursor for the synthesis of complex molecules that can be used in the development of new materials. Its ability to introduce sulfur and fluorine atoms into a compound can lead to materials with unique properties like enhanced strength or chemical resistance .
Chemical Synthesis
2-(Trifluoromethylthio)Benzylamine: serves as an intermediate in organic synthesis. It can be used to introduce the trifluoromethylthio group into other chemical entities, which is a valuable transformation in the synthesis of agrochemicals, dyes, and other industrial chemicals .
Agriculture
In the agricultural sector, derivatives of 2-(Trifluoromethylthio)Benzylamine may be explored for their potential use as precursors to agrochemicals. The introduction of fluorine atoms can lead to compounds with improved activity and selectivity as pesticides or herbicides .
Environmental Science
Research in environmental science could leverage 2-(Trifluoromethylthio)Benzylamine for the development of chemicals that can degrade environmental pollutants. Its unique chemical structure might help in creating compounds that can break down harmful substances in the environment .
Analytical Chemistry
In analytical chemistry, 2-(Trifluoromethylthio)Benzylamine can be used to modify surfaces or as a standard in chromatography due to its distinctive chemical properties. It could help in the analysis of complex mixtures by improving the separation of different components .
Biochemistry
Within biochemistry, this compound could be used in the study of enzyme-substrate interactions. The trifluoromethylthio group might mimic certain biological molecules, aiding in the understanding of biochemical pathways and the design of inhibitors .
Industrial Applications
Finally, in industrial applications, 2-(Trifluoromethylthio)Benzylamine might be used in the synthesis of specialty chemicals that require the incorporation of fluorine and sulfur atoms for their unique reactivity and stability characteristics .
Mechanism of Action
Target of Action
This compound is part of a collection of unique chemicals provided to early discovery researchers
Mode of Action
As with its targets, the interaction of this compound with its potential targets and the resulting changes are areas of ongoing research .
Biochemical Pathways
It’s worth noting that compounds with similar structures, such as benzylamine derivatives, have been found to exhibit antitumoral activity .
Result of Action
As this compound is part of a collection of unique chemicals provided to early discovery researchers, its effects are likely under investigation .
Action Environment
Factors such as temperature, pH, and the presence of other compounds can potentially affect the action of a compound .
properties
IUPAC Name |
[2-(trifluoromethylsulfanyl)phenyl]methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3NS/c9-8(10,11)13-7-4-2-1-3-6(7)5-12/h1-4H,5,12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWKFKAJMVJFHMK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN)SC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F3NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Trifluoromethylthio)Benzylamine | |
CAS RN |
236736-24-6 |
Source
|
| Record name | {2-[(trifluoromethyl)sulfanyl]phenyl}methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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